Cas no 1448534-93-7 (3-O-(p-Hydroxybenzoyl)serratriol)
1448534-93-7 structure
Product Name:3-O-(p-Hydroxybenzoyl)serratriol
3-O-(p-Hydroxybenzoyl)serratriol Chemical and Physical Properties
Names and Identifiers
-
- AKOS040763337
- 1448534-93-7
- 3-O-(p-Hydroxybenzoyl)serratriol
-
- Inchi： InChI=1S/C37H54O5/c1-33(2)27-13-9-24-21-34(3)18-15-29-36(5,28(34)14-12-26(24)35(27,4)19-16-30(33)40)20-17-31(37(29,6)22-38)42-32(41)23-7-10-25(39)11-8-23/h7-11,26-31,38-40H,12-22H2,1-6H3
- InChI Key： HILQHHOOZLOZSQ-UHFFFAOYSA-N
- SMILES： CC1(C)C(O)CCC2(C)C1CC=C1CC3(C)CCC4C(C)(CO)C(CCC4(C)C3CCC21)OC(=O)c1ccc(O)cc1 |t:12|
Computed Properties
- Exact Mass: 578.39712482g/mol
- Monoisotopic Mass: 578.39712482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 42
- Rotatable Bond Count: 4
- Complexity: 1070
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 87Ų
3-O-(p-Hydroxybenzoyl)serratriol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN6289-5 mg |
3-O-(p-Hydroxybenzoyl)serratriol |
1448534-93-7 | 98% | 5mg |
￥ 4,890 | 2023-07-11 | |
| TargetMol Chemicals | TN6289-1 mL * 10 mM (in DMSO) |
3-O-(p-Hydroxybenzoyl)serratriol |
1448534-93-7 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 7,430 | 2023-07-11 | |
| TargetMol Chemicals | TN6289-5mg |
3-O-(p-Hydroxybenzoyl)serratriol |
1448534-93-7 | 5mg |
￥ 4890 | 2024-07-20 | ||
| TargetMol Chemicals | TN6289-1 ml * 10 mm |
3-O-(p-Hydroxybenzoyl)serratriol |
1448534-93-7 | 1 ml * 10 mm |
￥ 7430 | 2024-07-20 |
3-O-(p-Hydroxybenzoyl)serratriol Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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